Cas no 1393822-86-0 (Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate)

Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate is an organoboron compound featuring a pyridine backbone substituted with a trifluoromethyl group, enhancing its electronic and steric properties. This borate derivative is notable for its stability and solubility in polar solvents, making it suitable for applications in organic synthesis and catalysis. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing effects, which can be advantageous in cross-coupling reactions or as a ligand precursor. Its lithium counterion ensures good reactivity in anionic processes. The compound’s well-defined structure and functional group versatility make it a valuable intermediate in pharmaceutical and materials chemistry research.

Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate structure

1393822-86-0 structure

Product Name:Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate

CAS No:1393822-86-0

MF:C₆H₆BF₃LiNO₃

MW:214.863952159882

MDL:MFCD18070961

CID:3160764

PubChem ID:74787678

Update Time:2025-10-22

Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate Chemical and Physical Properties

Names and Identifiers

- LITHIUM TRIHYDROXY(5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE
- Lithium (5-(trifluoromethyl)pyridin-2-yl)trihydroxyborate
- Lithiumtrihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate
- A50038
- MFCD18070961
- EN300-205093
- 1393822-86-0
- LITHIUM(1+) ION TRIHYDROXY[5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]BORANUIDE
- SCHEMBL2555303
- AS-77255
- lithium;trihydroxy-[5-(trifluoromethyl)pyridin-2-yl]boranuide
- ZB0236
- Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate
- MDL： MFCD18070961
- Inchi： 1S/C6H6BF3NO3.Li/c8-6(9,10)4-1-2-5(11-3-4)7(12,13)14;/h1-3,12-14H;/q-1;+1
- InChI Key： XGSRGRSSJXQDQS-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C([B-](O)(O)O)C=C1)(F)F.[Li+]

Computed Properties

Exact Mass: 215.05500
Monoisotopic Mass: 215.0552861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 211
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.6

Experimental Properties

PSA: 73.58000
LogP: -0.77680

Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB512477-250 mg	Lithium (5-(trifluoromethyl)pyridin-2-yl)trihydroxyborate; .	1393822-86-0		250MG	€287.50	2023-04-18
abcr	AB512477-1 g	Lithium (5-(trifluoromethyl)pyridin-2-yl)trihydroxyborate; .	1393822-86-0		1g	€491.50	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L905406-1g	Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate	1393822-86-0	95%	1g	2,012.40	2021-05-17
TRC	L469233-25mg	Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate	1393822-86-0		25mg	$75.00	2023-05-18
TRC	L469233-50mg	Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate	1393822-86-0		50mg	$115.00	2023-05-18
TRC	L469233-100mg	Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate	1393822-86-0		100mg	$178.00	2023-05-18
TRC	L469233-250mg	Lithium trihydroxy(5-(trifluoromethyl)pyridin-2-yl)borate	1393822-86-0		250mg	$305.00	2023-05-18
eNovation Chemicals LLC	D758428-100mg	LithiuM (5-(trifluoroMethyl)pyridin-2-yl)trihydroxyborate	1393822-86-0	90%	100mg	$175	2024-06-06
eNovation Chemicals LLC	D758428-250mg	LithiuM (5-(trifluoroMethyl)pyridin-2-yl)trihydroxyborate	1393822-86-0	90%	250mg	$260	2024-06-06
eNovation Chemicals LLC	D758428-1g	LithiuM (5-(trifluoroMethyl)pyridin-2-yl)trihydroxyborate	1393822-86-0	90%	1g	$1010	2024-06-06